Cas no 13324-13-5 (Ethyl 4-methoxy-2-nitrobenzoate)

• Product name: Ethyl 4-methoxy-2-nitrobenzoate
• CAS No: 13324-13-5
• MF: C₁₀H₁₁NO₅
• MW: 225.19804
• CID: 899482
• PubChem ID: 826251

Ethyl 4-methoxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methoxy-2-nitrobenzoate
• 4-METHOXY-2-NITROBENZOIC ACID ETHYL ESTER
• 2-Nitro-4-methoxy-benzoesaeue-aethylester
• 4-Methoxy-2-nitro-benzoesaeure-aethylester
• 4-Methoxy-2-nitro-benzoic acid ethyl ester
• ethyl 2-nitro-4-methoxybenzoate
• Benzoic acid, 4-Methoxy-2-nitro-, ethyl ester
• ethyl4-methoxy-2-nitrobenzoate
• MFCD01464075
• 13324-13-5
• AE-562/12222934
• DTXSID50356564
• AKOS000299682
• AS-47521
• CS-0211164
• F14086
• Oprea1_281675
• DB-351553

• MDL： MFCD01464075
• Inchi： InChI=1S/C10H11NO5/c1-3-16-10(12)8-5-4-7(15-2)6-9(8)11(13)14/h4-6H,3H2,1-2H3
• InChI Key： XGOZJLFMEMBMRT-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C=C(C=C1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.06400
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 81.35000
• LogP: 2.30330

Ethyl 4-methoxy-2-nitrobenzoate Security Information

Ethyl 4-methoxy-2-nitrobenzoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on Ethyl 4-methoxy-2-nitrobenzoate

Ethyl 4-methoxy-2-nitrobenzoate (CAS No. 13324-13-5): Properties, Applications, and Market Insights

Ethyl 4-methoxy-2-nitrobenzoate (CAS No. 13324-13-5) is a specialized organic compound widely used in pharmaceutical and chemical research. This ester derivative, featuring a methoxy and nitro functional group on a benzoate backbone, exhibits unique reactivity, making it valuable for synthetic applications. Its molecular formula is C₁₀H₁₁NO₅, and it is recognized for its role as an intermediate in drug synthesis and fine chemical production.

The compound's chemical properties include a molecular weight of 225.20 g/mol and a melting point range of 60–65°C. Its solubility in organic solvents like ethanol, acetone, and dichloromethane makes it versatile for laboratory use. Researchers often explore Ethyl 4-methoxy-2-nitrobenzoate for its potential in constructing complex molecules, particularly in medicinal chemistry, where nitroaromatics are pivotal for designing bioactive compounds.

One of the trending applications of Ethyl 4-methoxy-2-nitrobenzoate is in the development of antimicrobial agents and anti-inflammatory drugs. With the global rise in antibiotic resistance, researchers are investigating nitro-containing compounds for their efficacy against resistant bacterial strains. This aligns with current searches for "new antibiotic intermediates" and "nitroaromatic drug synthesis," highlighting the compound's relevance in modern pharmaceutical research.

In addition to pharmaceuticals, Ethyl 4-methoxy-2-nitrobenzoate finds use in agrochemicals and dye intermediates. Its nitro group facilitates electrophilic substitution reactions, enabling the synthesis of herbicides and pigments. The compound's stability under controlled conditions also makes it suitable for industrial-scale production, addressing queries like "nitrobenzoate derivatives in agriculture" and "safe handling of aromatic esters."

The market for Ethyl 4-methoxy-2-nitrobenzoate is growing, driven by demand from Asia-Pacific pharmaceutical hubs. Suppliers emphasize high-purity grades (>98%) to meet regulatory standards, reflecting searches for "CAS 13324-13-5 suppliers" and "GMP-compliant nitrobenzoates." Sustainable synthesis methods, such as catalytic hydrogenation of nitro groups, are also gaining traction, resonating with eco-conscious trends in chemical manufacturing.

For laboratory safety, Ethyl 4-methoxy-2-nitrobenzoate requires standard organic compound precautions—ventilation, gloves, and avoidance of ignition sources. While not classified as hazardous under normal use, its nitro group warrants careful handling, aligning with frequent searches for "nitro compound safety protocols." Proper storage in cool, dry conditions ensures longevity, a key concern for bulk purchasers.

In summary, Ethyl 4-methoxy-2-nitrobenzoate (CAS No. 13324-13-5) bridges academic research and industrial applications, from drug discovery to specialty chemicals. Its dual functionality—methoxy for electron donation and nitro for electrophilic activation—makes it a versatile building block, answering today’s demand for innovative and sustainable chemical solutions.